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Compound of Interest

Compound Name: Peroxymonosulfuric acid

Cat. No.: B1221988 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed comparative analysis of the molecular structures of

peroxymonosulfuric acid (H₂SO₅), also known as Caro's acid, and peroxydisulfuric acid

(H₂S₂O₈), commonly referred to as Marshall's acid. Both are powerful oxidizing agents with

significant applications in chemical synthesis and industrial processes. A thorough

understanding of their structural distinctions is critical for predicting their reactivity, stability, and

mechanism of action.

Molecular Structure and Geometry
The primary structural difference between peroxymonosulfuric acid and peroxydisulfuric acid

lies in the connectivity of the central peroxide (-O-O-) bridge. In peroxymonosulfuric acid, the

peroxide group is bonded to a single sulfuryl group (SO₃H), whereas in peroxydisulfuric acid, it

bridges two such groups.

Peroxymonosulfuric Acid (Caro's Acid, H₂SO₅)
Peroxymonosulfuric acid features a central sulfur (VI) atom adopting a tetrahedral geometry,

as predicted by VSEPR theory.[1][2] The molecular connectivity is represented by the formula

HO-O-S(O)₂-OH.[1][3] This structure incorporates a single sulfur atom bonded to two terminal

oxygen atoms, one hydroxyl group, and one peroxy group (-OOH). The sulfur atom is

considered sp³ hybridized.[1]
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Peroxydisulfuric Acid (Marshall's Acid, H₂S₂O₈)
Peroxydisulfuric acid is characterized by a central peroxide bridge that connects two sulfonic

acid groups, with the formula (HO₃SO)₂ or HO₃SO-O-SO₃H.[4][5][6] Each sulfur (VI) atom in

the molecule is at the center of a tetrahedral arrangement of oxygen atoms.[4][5] This

symmetrical structure consists of two SO₃H groups linked by the peroxide bond.[4]

Structural Visualizations
The following diagrams illustrate the three-dimensional structures and bonding arrangements

of the two acids.

Caption: Molecular structure of Peroxymonosulfuric Acid (H₂SO₅).

Caption: Molecular structure of Peroxydisulfuric Acid (H₂S₂O₈).

Quantitative Structural Data
The structural parameters of both acids have been determined experimentally. The following

tables summarize the key bond lengths and angles for easy comparison.

Table 1: Comparison of Bond Lengths (Å)

Bond Type
Peroxymonosulfuric Acid
(H₂SO₅)

Peroxydisulfuric Acid
(H₂S₂O₈)

S=O (terminal) 1.43[1] 1.43[7]

S-OH 1.64[1] 1.57[7]

S-O (peroxy) Not directly specified 1.65[7]

O-O (peroxy) 1.46[1] 1.47[7]

Table 2: Comparison of Bond Angles (°)
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Angle
Peroxymonosulfuric Acid
(H₂SO₅)

Peroxydisulfuric Acid
(H₂S₂O₈)

O-S-O (approx.) 103.4 - 109.5[1] ~109.5[7]

Note: Data is derived from experimental structural determinations and computational models.

Slight variations may exist in different literature sources.

Experimental Protocols
The synthesis of these peroxy acids requires careful control of reaction conditions due to their

high reactivity and potential instability.

Synthesis of Peroxymonosulfuric Acid (Caro's Acid)
This protocol is based on the laboratory-scale reaction between chlorosulfuric acid and

hydrogen peroxide.[2][8]

Objective: To synthesize peroxymonosulfuric acid.

Materials:

Chlorosulfuric acid (ClSO₂OH)

Anhydrous hydrogen peroxide (H₂O₂)

Glass reaction flask

Dropping funnel

Magnetic stirrer

Ice bath

Vacuum aspirator

Procedure:
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Cooling: Place the reaction flask, containing a magnetic stir bar and pure, thoroughly cooled

chlorosulfuric acid, into an ice bath to maintain a low temperature.[8][9]

Slow Addition: Slowly add a slight excess of anhydrous hydrogen peroxide to the cooled

chlorosulfuric acid from the dropping funnel while stirring continuously.[8] A vigorous

evolution of hydrogen chloride (HCl) gas will occur.[8]

Reaction: H₂O₂ + ClSO₂OH ⇌ H₂SO₅ + HCl[2]

Reaction Completion: Continue stirring in the ice bath until the gas evolution subsides.

HCl Removal: Gradually warm the reaction mixture to room temperature and apply a vacuum

aspirator to remove any remaining dissolved or evolving HCl gas.[8] This step is crucial as

H₂SO₅ can oxidize HCl.[8]

Crystallization: Seal the flask and allow the HCl-free liquid to crystallize. If crystallization

does not occur at room temperature, place the flask in a cooling bath.[8]

Isolation: Separate the resulting crystals from the mother liquor via rapid suction filtration on

a glass frit. The purity of the product is typically 94-97%.[8]

Safety: This reaction is highly exothermic and produces corrosive HCl gas. It must be

performed in a well-ventilated fume hood with appropriate personal protective equipment

(gloves, safety glasses, lab coat). Peroxy acids can be explosive, especially in the presence of

organic contaminants.[2]

Synthesis of Peroxydisulfuric Acid (Marshall's Acid)
This protocol describes the synthesis via the electrolysis of a concentrated sulfuric acid

solution.[5]

Objective: To synthesize peroxydisulfuric acid via electrochemical oxidation.

Materials & Equipment:

Concentrated sulfuric acid (60-70%)

Distilled water
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Electrolytic cell (undivided)

Platinum (Pt) electrodes (anode and cathode)

DC power supply (capable of high current density)

Cooling system (cryostat or ice bath)

Ammeter and Voltmeter

Procedure:

Electrolyte Preparation: Prepare an aqueous solution of 60-70% sulfuric acid.

Cell Assembly: Assemble the electrolytic cell, placing the platinum anode and cathode in the

sulfuric acid solution. Ensure the electrodes do not touch.

Temperature Control: Cool the electrolytic cell to between 0-15 °C using an external cooling

system. Maintaining a low temperature is critical to minimize decomposition of the product.

Electrolysis: Connect the electrodes to the DC power supply. Apply a high current density

and voltage to initiate electrolysis.[5]

Anode Reaction (Oxidation): 2HSO₄⁻ → H₂S₂O₈ + 2e⁻ (E₀ = +2.4V)[5]

Monitoring: Monitor the current and voltage throughout the process. The formation of

peroxydisulfuric acid occurs in the electrolyte.

Termination and Isolation: After a set duration, terminate the electrolysis. The resulting

solution will contain peroxydisulfuric acid, unreacted sulfuric acid, and water. The acid is

typically used in this solution form as isolation of the solid is difficult.[6]

Safety: This process involves high voltages and corrosive concentrated acids. Ensure all

electrical connections are secure and insulated. The electrolysis of water can produce

hydrogen and oxygen gas, creating a potentially explosive mixture. The process should be

conducted in a well-ventilated area.
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Conclusion
Peroxymonosulfuric acid (H₂SO₅) and peroxydisulfuric acid (H₂S₂O₈) are structurally distinct

peroxy acids. The former contains a single sulfuryl center attached to a hydroperoxy group,

while the latter features two sulfuryl centers bridged by a peroxide group. These structural

differences, summarized in the provided data tables and visualizations, fundamentally influence

their synthesis, stability, and reactivity as powerful oxidizing agents. The experimental protocols

highlight the controlled and hazardous conditions required for their preparation, reflecting their

high-energy chemical nature. This detailed structural understanding is paramount for their safe

handling and effective application in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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